N-methyl-4-(methylsulfonyl)benzenemethanamine
Overview
Description
“N-methyl-4-(methylsulfonyl)benzenemethanamine” is a chemical compound with the CAS Number: 387350-90-5 . It has a molecular weight of 199.27 . The IUPAC name for this compound is 1-[4-(methylsulfonyl)phenyl]ethanamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H13NO2S/c1-7(10)8-3-5-9(6-4-8)13(2,11)12/h3-7H,10H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a refrigerator . Unfortunately, other physical and chemical properties like melting point, boiling point, and density were not available in the sources I found.Scientific Research Applications
Solubility and Thermodynamic Functions
- Solubility in Organic Solvents: N-methyl-4-(methylsulfonyl)benzenemethanamine has been studied for its solubility in various organic solvents such as methanol, ethanol, acetonitrile, and others. The study found that its solubility followed a specific order across these solvents, which is significant for its purification process (Xu et al., 2016).
Synthesis and Polymer Applications
- Synthetic Routes for Polymers: Research on ladder polymers incorporating benzenetetrayl subunits with methylsulfonyl linkages has been documented. These polymers show promise as semiconductors due to their specific structural properties (Oyaizu et al., 2002).
Cancer Treatment Research
- Potential in Cancer Treatment: A derivative of this compound showed potential in inhibiting multidrug resistance (MDR) in cancer cells. This suggests its use as an adjuvant in cancer treatment, especially in drug-resistant cases (Huang et al., 2015).
Chemical Process Development
- Continuous-Flow Mononitration Process: A continuous-flow process for the selective mononitration of this compound was developed, showcasing a high yield and reduced byproducts. This process highlights the compound's applicability in industrial chemical synthesis (Yu et al., 2016).
Photocatalysis and Radical Chemistry
- Photocatalytic Sulfonylation: A photocatalytic method was developed for sulfonylation reactions involving methylsulfonyl-containing compounds. This method, using visible light irradiation, opens new avenues in radical chemistry and material science (Gong et al., 2019).
Safety and Hazards
This compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 , which indicate that it can cause harm if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
N-methyl-1-(4-methylsulfonylphenyl)methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c1-10-7-8-3-5-9(6-4-8)13(2,11)12/h3-6,10H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCSGUPZFOJUBOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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